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Compound of Interest

5-Bromo-2'-chloro-2-
Compound Name:

hydroxybenzophenone
CAS No.: 332104-54-8
Cat. No.: B1298630

Get Quote

Introduction & Chemical Context

5-Bromo-2'-chloro-2-hydroxybenzophenone is a critical halogenated diaryl ketone
intermediate. Structurally, it features a benzophenone core with a hydroxyl group ortho to the
carbonyl, facilitating a strong intramolecular hydrogen bond. This motif is common in UV
stabilizers and serves as a scaffold for synthesizing heterocyclic active pharmaceutical
ingredients (APIs), including antifungal agents and non-steroidal anti-inflammatory drugs
(NSAIDs).

The presence of two distinct halogen atoms (Bromine and Chlorine) presents a unique
analytical signature, particularly in mass spectrometry, while the ortho-hydroxyl group dictates
specific chromatographic behavior due to its pKa and chelation potential.

Physicochemical Profile
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Property Value | Description Note
Formula
Molecular Weight 311.56 g/mol Monoisotopic: 309.94 Da
Pale yellow to off-white Color derived from extended
Appearance ) ) ] ]
crystalline solid conjugation

Soluble in DCM, THF,
Solubility Acetonitrile; Sparingly soluble
in alcohols; Insoluble in water

Lowered by electron-
pKa (Phenolic) ~75-8.5 withdrawing Br/Cl and H-
bonding

Method A: High-Performance Liquid
Chromatography (HPLC)

Objective: Quantitative purity assessment and impurity profiling.

Method Rationale (Expertise & Experience)

Benzophenones are neutral to weakly acidic. The ortho-hydroxyl group forms an intramolecular
hydrogen bond with the carbonyl oxygen, reducing the polarity of the molecule compared to
para-isomers. However, secondary interactions with silanols on silica columns can cause
tailing.

¢ Choice of Column: A C18 column with high carbon load and end-capping is selected to
minimize peak tailing.

» Mobile Phase Modifier: Phosphoric acid or Formic acid (0.1%) is mandatory. Acidification
suppresses the ionization of the phenolic hydroxyl group (keeping it neutral), ensuring a
sharp peak shape and consistent retention time.

HPLC Protocol

e Instrument: HPLC with PDA (Photodiode Array) Detector.
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e Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 pum) or equivalent.
e Column Temperature: 30°C.
e Flow Rate: 1.0 mL/min.
e Injection Volume: 5-10 pL.
e Detection: UV at 254 nm (aromatic ring) and 330 nm (carbonyl n-
transition).
Gradient Table: | Time (min) | Mobile Phase A (0.1%

in Water) | Mobile Phase B (Acetonitrile) | | :--- | :--- ] :--- | | 0.0 | 60% | 40% | | 15.0 | 10% | 90%
|120.0]10% | 90% | | 20.1 | 60% | 40% | | 25.0 | 60% | 40% |

Self-Validating Check:
o System Suitability: The tailing factor (

) must be < 1.5. If
, increase acid concentration in Mobile Phase A.

e Blank Injection: Run a blank (Acetonitrile) to ensure no carryover, as benzophenones are
"sticky" on stainless steel.

Method B: Structural Confirmation (NMR & IR)

Objective: Unequivocal structural identification.

Infrared Spectroscopy (FT-IR)

The ortho-hydroxybenzophenone system exhibits a "chelated carbonyl" effect.

e Free C=0: Typically ~1650-1670 cm
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e Chelated C=0: Shifts to lower wavenumbers (1620-1640 cm

) due to the weakening of the C=0 double bond character by the intramolecular Hydrogen
bond.

e Hydroxyl (OH): Broad, weak band around 3000-3300 cm

(often obscured), unlike the sharp free OH peak.

Nuclear Magnetic Resonance ( H-NMR)

Solvent:
or
. Key Diagnostic Signals:
o Chelated Hydroxyl Proton: A sharp singlet appearing very far downfield (
11.0 — 12.5 ppm). This confirms the ortho relationship between the OH and C=0 groups.
e Aromatic Region (
6.8 — 7.8 ppm):
o Ring A (Phenolic): 3 protons. Look for a doublet (
Hz) for H-3 (ortho to OH), a doublet of doublets for H-4, and a small doublet (
Hz) for H-6 (meta to Br, ortho to C=0).

o Ring B (Chlorophenyl): 4 protons. The 2'-Cl substituent breaks the symmetry, resulting in a
complex multiplet pattern rather than the AA'BB' system of a para-substituted ring.

Method C: Mass Spectrometry (Isotopic Pattern
Analysis)

Objective: Confirmation of Halogenation (Br + CI).

Isotopic Logic
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This molecule contains one Bromine (

) and one Chlorine (
). This creates a distinct "M+" cluster.

Theoretical Intensity Distribution (M : M+2 : M+4):
« M (309.9):
e M+2 (311.9): (

) and (

)-

« M+4 (313.9):

Approximate Ratio Calculation:

o Base Peak (M): 100%

e M+2: ~130% (Contribution from Br is ~98% + Cl is ~32%)

e M+4: ~30% (Contribution from Br + Cl combined)

Protocol:

« lonization: ESI- (Negative Mode) is preferred due to the phenolic proton.
e Target lon:

at m/z 308.9, 310.9, 312.9.

e Acceptance Criteria: The isotopic abundance ratio must match the theoretical calculation
within

relative error.

Analytical Workflow Diagram
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The following decision tree outlines the logical flow for characterizing a batch of 5-Bromo-2'-
chloro-2-hydroxybenzophenone.

Sample Receipt
(Crude/Purified Solid)

Solubility Test
(DCM/ACN)

HPLC-UV Analysis
(Purity Check)

Purity > 98%7? Re-test

LC-MS / GC-MS Recrystallization
(Isotopic Pattern Check) (EtOH/Water)

Mass Confirmed

1H-NMR & FT-IR
(Structure Confirmation)

Structure Confirmed

Generate CoA
(GEIEERR)
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Click to download full resolution via product page

Caption: Analytical decision tree for the qualification of halogenated benzophenone
intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Analytical Characterization of 5-
Bromo-2'-chloro-2-hydroxybenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-5-bromo-2-chloro-2-hydroxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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